Cas no 7359-08-2 (1,1'-Biphenyl,2,2'-bis(bromomethyl)-4,4',6,6'-tetramethyl-)

• Product Name: 1,1'-Biphenyl,2,2'-bis(bromomethyl)-4,4',6,6'-tetramethyl-
• CAS No: 7359-08-2
• MF: C₁₈H₂₀Br₂
• MW: 396.159403800964
• CID: 581379
• PubChem ID: 282416
• Update Time: 2025-04-19

1,1'-Biphenyl,2,2'-bis(bromomethyl)-4,4',6,6'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2'-bis(bromomethyl)-4,4',6,6'-tetramethyl-
• CTK5D8299; AC1L5WEV; AC1Q27OK; 1,1'-Biphenyl,2,2'-bis(bromomethyl)-4,4',6,6'-tetramethyl-; 2,2'-Bis-brommethyl-4,4',6,6'-tetramethyl-biphenyl; AG-J-94371; NSC135883; 2,2'-bis(bromomethyl)-4,4',6,6'-tetramethylbiphenyl; AR-1D1161;
• NSC135883
• 2,2'-bis(bromomethyl)-4,4',6,6'-tetramethylbiphenyl
• DTXSID30300303
• 7359-08-2
• NSC-135883

• Inchi： 1S/C18H20Br2/c1-11-5-13(3)17(15(7-11)9-19)18-14(4)6-12(2)8-16(18)10-20/h5-8H,9-10H2,1-4H3
• InChI Key： ABIHOOZGJNJGJD-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C)C=C(C)C=1C1C(C)=CC(C)=CC=1CBr

Computed Properties

• Exact Mass: 393.9932
• Monoisotopic Mass: 393.993
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 428.9°Cat760mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.6
• PSA: 0
• LogP: 6.37700